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Compound of Interest

Compound Name: 20-HeDE

Cat. No.: B15575921

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized biochemicals like 20-Hydroxyeicosatetraenoic acid (20-HETE) are
paramount for laboratory safety and environmental compliance. This guide provides essential,
step-by-step information for the safe disposal of 20-HETE, ensuring the well-being of laboratory
personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 20-HETE with appropriate care.
Typically supplied in a solution, often ethanol, 20-HETE and its solvent should be considered
hazardous.[1] Always work in a well-ventilated area, preferably a chemical fume hood, to
minimize inhalation exposure. Personal Protective Equipment (PPE), including safety goggles,
gloves, and a lab coat, is mandatory.[2]

Step-by-Step Disposal Protocol

The disposal of 20-HETE must be managed as hazardous chemical waste. Do not dispose of
20-HETE down the drain or in regular trash.

e \Waste Collection:

o Designate a specific, clearly labeled, and compatible waste container for 20-HETE and
any materials contaminated with it (e.g., pipette tips, vials).
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o The container must be made of a material compatible with the solvent (e.g., glass or
polyethylene for ethanol solutions).

o Keep the waste container securely sealed when not in use.
e Labeling:

o Properly label the hazardous waste container with "Hazardous Waste," the full chemical
name "20-Hydroxyeicosatetraenoic acid," the solvent (e.g., "in Ethanol"), and the
approximate concentration.

o Include the date when the waste was first added to the container.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secondary containment area
that is segregated from incompatible materials.

o Given that 20-HETE is often in a flammable solvent like ethanol, it should be stored in a
flammable liquids cabinet.[2]

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Follow all institutional and local regulations for hazardous waste pickup and disposal.

Chemical and Physical Properties

A summary of 20-HETE's key properties is provided in the table below for easy reference.
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Property

Value

Chemical Formula

C20H3203[3][4]

Molar Mass 320.47 g/mol [3]
Solid (neat), typically supplied as a solution in
Appearance o
ethanol or acetonitrile.[4][5][6]
B Soluble in ethanol, DMSO, and
Solubility

dimethylformamide.[1]

Storage Temperature

-20°C[1][2]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 20-HETE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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